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Compound of Interest

Compound Name: p-Ethynylphenylalanine

Cat. No.: B3050686

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of p-Ethynylphenylalanine (p-EPA), a versatile non-
canonical amino acid. It details its core physicochemical properties, its potent biochemical
activity as an inhibitor of serotonin synthesis, and its application as a bio-orthogonal probe for
chemical biology and proteomics.

Core Physicochemical and Biophysical Properties

p-Ethynylphenylalanine is an analogue of L-phenylalanine distinguished by an ethynyl group
at the para position of the phenyl ring. This modification is central to its dual functionality.

Physical and Chemical Data

The fundamental properties of p-EPA are summarized below, providing essential information for
its use in experimental settings.
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Property Value Reference

(2S)-2-amino-3-(4-
IUPAC Name ) ) [1]
ethynylphenyl)propanoic acid

Molecular Formula C11H11NO2 [1]
Molecular Weight 189.21 g/mol [1]
CAS Number 278605-15-5 [1]

L-phenylalanine with a terminal
Structure » [2]
alkyne at the para-position.

DMSO: 2.22 mg/mL (11.73
mM) 1M NaOH: 240 mg/mL

Solubility . 2]
(pH 11) 1M HCI: 240 mg/mL

(PH 1)

Spectroscopic Properties

The aromatic ring and conjugated ethynyl group give p-EPA distinct spectroscopic
characteristics. While specific data for p-EPA is not extensively published, its properties can be
inferred from its structural similarity to phenylalanine. The phenyl group is the primary
chromophore.

Parameter Description

Like phenylalanine, p-EPA is expected to absorb

UV light with a primary peak in the range of 250-
UV Absorbance

260 nm and a smaller peak around 210 nm due

to the 11— 1* transitions of the aromatic ring.[3]

Phenylalanine exhibits fluorescence with an
emission maximum around 280-283 nm when
excited near 260 nm.[4] p-EPA is expected to
Intrinsic Fluorescence have similar, albeit modulated, fluorescent
properties. Its primary utility in fluorescence
studies, however, comes from its ability to be

“clicked" to a bright external fluorophore.
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Biochemical Activity and Pharmacological Profile

The primary biochemical function of p-EPA is the potent and selective inhibition of tryptophan

hydroxylase (TPH), the rate-limiting enzyme in serotonin biosynthesis.

Inhibition of Tryptophan Hydroxylase (TPH)

p-EPA acts as a competitive and reversible inhibitor of TPH, directly competing with the native
substrate, L-tryptophan.[2][5] This action effectively blocks the first step in the synthesis of
serotonin (5-hydroxytryptamine, 5-HT).[5] Its high selectivity for TPH over other aromatic amino
acid hydroxylases, such as tyrosine hydroxylase and phenylalanine hydroxylase, makes it a
precise tool for studying the serotonergic system.[5]
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p-Ethynylphenylalanine
(p-EPA)

. 5-Hydroxytryptophan Serotonin
L-Tryptophan TPH [ (5-HTP) AADC (5-HT)
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Step 1: Genetic Incorporation
1. Engineer Plasmid
(Gene of Interest with TAG codon)
Y
2. Co-transform E. coli with GOI
and aaRS/tRNA plasmids
Y

3. Culture cells in media
supplemented with p-EPA

A4

4. Induce & Purify Protein

Protein with .
incorporated p-EPA Azide-Probe

Step 2: Bio-orthogonal Ligation (CuAAC)

5. Perform Click Reaction
with Azide-Probe (e.qg., Fluorophore)

Labeled Protein
Conjugate

Step 3: Analysis

6. Analyze Labeled Protein
(SDS-PAGE, Mass Spec, Imaging)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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